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Compound of Interest

Compound Name: Metolachlor

Cat. No.: B7790334

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative analysis of metolachlor
in environmental samples using Certified Reference Materials (CRMs). The methodologies
outlined are based on established analytical techniques, ensuring accuracy and reliability in
residue analysis.

Introduction

Metolachlor is a widely used selective herbicide for controlling annual grasses and some
broad-leaved weeds in various crops. Due to its extensive use, monitoring its residues in
environmental matrices like water and soil, as well as in food products, is crucial for ensuring
environmental safety and regulatory compliance.[1] Certified Reference Materials (CRMs) are
indispensable for accurate quantification, method validation, and ensuring traceability of
analytical results.[1][2] CRMs are produced and certified under ISO 17034 and ISO/IEC 17025
standards, providing a reliable reference for calibration and quality control.[2]

This document outlines detailed protocols for the analysis of metolachlor and its metabolites,
such as Metolachlor ESA and Metolachlor OXA, in water and plant matrices. The methods
primarily utilize Solid Phase Extraction (SPE) for sample clean-up and concentration, followed
by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas
Chromatography-Mass Spectrometry (GC-MS).
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Quantitative Data Summary

The following tables summarize the performance characteristics of the analytical methods

described in the subsequent protocols.

Table 1. Method Performance for Metolachlor and its Metabolites in Water by LC-MS/MS

] Method Limit
e - Reporting

Fortification Average o of
Analyte Limit (RL) .

Level (ppb) Recovery (%) (ppb) Quantification

Pp
(LOQ) (ppb)

S-Metolachlor 0.1-2.0 95 - 105[3] 0.05[4] 0.10[3]
Metolachlor ESA  0.1-2.0 95 - 105[3] 0.05[4] 0.10[3]
Metolachlor OXA 0.1 - 2.0 95 - 105[3] 0.05[4] 0.10[3]

Table 2: Method Performance for S-Metolachlor in Plant Matrices by GC-MS

o Limit of Limit of
. Fortification Average . .
Matrix Detection Quantification
Level (mg/kg) Recovery (%)
(LOD) (nglg) (LOQ) (ngl9)
Maize Straw 0.05-0.1 85.5 - 112.7[5] 0.07[5] 0.67[5]
Soybean Straw 0.05-0.1 83.4 - 119.3[5] 0.07[5] 0.67[5]

Experimental Protocols
Protocol 1: Analysis of Metolachlor and its Metabolites

in Water by LC-MS/MS

This protocol describes the analysis of S-Metolachlor, Metolachlor ESA, and Metolachlor

OXA in well water using Solid Phase Extraction (SPE) and LC-MS/MS.[4]

1. Materials and Reagents
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Certified Reference Materials (CRMs) of S-Metolachlor, Metolachlor ESA, and
Metolachlor OXA (e.g., TraceCERT® from Sigma-Aldrich).

Methanol (nanograde or equivalent).[4]

MS grade water.[4]

Formic acid (HPLC grade).[4]

Ammonium formate.[4]

Oasis HLB Solid Phase Extraction (SPE) cartridges (0.2 g).[4]
. Sample Preparation and Extraction

Measure a 50 mL aliquot of the water sample.[4]

Pre-condition the Oasis HLB SPE cartridge by passing 10 mL of methanol followed by 20 mL
of deionized water.[4]

Load the 50 mL water sample onto the SPE cartridge at a flow rate of 5-10 mL per minute.[4]
Rinse the column with water.[4]

Apply a vacuum for 5 minutes to remove excess water.[4]

Elute the analytes with 10 mL of methanol into a 15 mL graduated conical test tube.[4]

Evaporate the eluant to approximately 0.4 mL under a gentle stream of nitrogen at 40-45 °C.

[4]
Adjust the final volume to 1.0 mL by adding 0.5 mL of water and 0.5 mL of methanol.[4]
Transfer the final extract to an autosampler vial for LC-MS/MS analysis.[4]

. Instrument Calibration

Prepare a calibration curve with a minimum of three concentration levels. Recommended
standard concentrations are 0.00125, 0.0025, 0.005, 0.01, 0.025, 0.05, and 0.1 pg/mL.[4]
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The calibration curve should have a correlation coefficient (r) of = 0.995.[4]

4. LC-MS/MS Analysis

Analyze the sample extract using a liquid chromatography system coupled with a tandem
mass spectrometer.[4]

Monitor the appropriate precursor and product ion pairs for each analyte.[3]

Protocol 2: Analysis of S-Metolachlor in Plant Samples
by GC-MS

This protocol is for the quantitative analysis of S-Metolachlor in maize and soybean straw.[5]
1. Materials and Reagents

o Certified Reference Material (CRM) of S-Metolachlor.

» n-hexane (pesticide grade).

o Acetone (pesticide grade).

e Helium (carrier gas).

2. Sample Preparation and Extraction

» Dry and homogenize the straw material.[5]

» Extract the homogenized sample with a mixture of n-hexane and acetone using an
accelerated solvent extraction method.[5]

3. Instrument Calibration

e Prepare matrix-matched calibration standards at five concentration levels ranging from 0.001
to 0.05 mg/L.[5]

o The linearity of the calibration curves should be evaluated by the correlation coefficient (R?2).

[5]
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4. GC-MS Analysis
e Gas Chromatograph: Agilent 7832 GC or equivalent.[5]

e Column: HP-5 MS (5% phenylmethyl siloxane) capillary column (30 m x 0.25 mm x 0.25
Hm).[5]

e Injector: Split-splitless, 250 °C, 1 uL injection volume.[5]
o Carrier Gas: Helium at a constant flow rate of 0.8 mL/min.[5]

e Oven Temperature Program:

o

Initial temperature: 50 °C (hold for 1 min).

[¢]

Ramp 1: 30 °C/min to 200 °C.

[¢]

Ramp 2: 10 °C/min to 280 °C (hold for 1 min).

[e]

Ramp 3: to 310 °C (hold for 3 min).[5]
e Mass Spectrometer Detector:

o Operated in scan mode.

o Transfer line temperature: 300 °C.

o lon source temperature: 280 °C.[5]

Visualizations
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Caption: Workflow for Metolachlor Analysis in Water.
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Caption: Workflow for Metolachlor Analysis in Plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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